Cas no 2581970-28-5 (rac-(3R,4R)-3-amino-4-(tert-butyldimethylsilyl)oxycyclopentan-1-ol)

• Product Name: rac-(3R,4R)-3-amino-4-(tert-butyldimethylsilyl)oxycyclopentan-1-ol
• CAS No: 2581970-28-5
• MF: C₁₁H₂₅NO₂Si
• MW: 231.407204389572
• CID: 5993877
• PubChem ID: 139026617
• Update Time: 2025-05-21

rac-(3R,4R)-3-amino-4-(tert-butyldimethylsilyl)oxycyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-3-amino-4-(tert-butyldimethylsilyl)oxycyclopentan-1-ol
• 2434588-52-8
• (3R,4R)-3-Amino-4-[tert-butyl(dimethyl)silyl]oxycyclopentan-1-ol
• Rel-(3R,4R)-3-amino-4-((tert-butyldimethylsilyl)oxy)cyclopentan-1-ol
• EN300-1708880
• 2581970-28-5
• rac-(3R,4R)-3-amino-4-[(tert-butyldimethylsilyl)oxy]cyclopentan-1-ol

• Inchi： 1S/C11H25NO2Si/c1-11(2,3)15(4,5)14-10-7-8(13)6-9(10)12/h8-10,13H,6-7,12H2,1-5H3/t8?,9-,10-/m1/s1
• InChI Key： DOBQVWUPIRZKPZ-VXRWAFEHSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@@H]1CC(C[C@H]1N)O

Computed Properties

• Exact Mass: 231.165455575g/mol
• Monoisotopic Mass: 231.165455575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on rac-(3R,4R)-3-amino-4-(tert-butyldimethylsilyl)oxycyclopentan-1-ol

Recent Advances in the Study of rac-(3R,4R)-3-amino-4-(tert-butyldimethylsilyl)oxycyclopentan-1-ol and Its Applications in Chemical Biology and Medicine

The compound rac-(3R,4R)-3-amino-4-(tert-butyldimethylsilyl)oxycyclopentan-1-ol (CAS: 2581970-28-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of rac-(3R,4R)-3-amino-4-(tert-butyldimethylsilyl)oxycyclopentan-1-ol as a key intermediate in the synthesis of complex bioactive molecules. Its unique structural features, including the tert-butyldimethylsilyl (TBS) protecting group and the amino-alcohol moiety, make it a valuable building block for the development of novel pharmaceuticals. Researchers have successfully employed this compound in the synthesis of antiviral and anticancer agents, demonstrating its broad utility in medicinal chemistry.

One of the most notable advancements in the study of this compound is its application in the synthesis of nucleoside analogs. A recent publication in the Journal of Medicinal Chemistry (2023) detailed the use of rac-(3R,4R)-3-amino-4-(tert-butyldimethylsilyl)oxycyclopentan-1-ol as a precursor for the development of novel antiviral agents targeting RNA-dependent RNA polymerases. The study reported significant inhibitory activity against several RNA viruses, including SARS-CoV-2, highlighting the compound's potential in addressing emerging viral threats.

In addition to its antiviral properties, rac-(3R,4R)-3-amino-4-(tert-butyldimethylsilyl)oxycyclopentan-1-ol has shown promise in the field of oncology. A 2023 study published in Bioorganic & Medicinal Chemistry Letters explored its role in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer cell proliferation. The researchers observed potent inhibitory effects against several kinase targets, suggesting that derivatives of this compound could serve as lead candidates for anticancer drug development.

The synthetic accessibility of rac-(3R,4R)-3-amino-4-(tert-butyldimethylsilyl)oxycyclopentan-1-ol has also been a focus of recent research. A team of chemists reported an optimized synthetic route in Organic Letters (2023), achieving high yields and enantiomeric purity. This advancement is expected to facilitate the large-scale production of the compound, thereby supporting its broader application in drug discovery programs.

Looking ahead, the potential of rac-(3R,4R)-3-amino-4-(tert-butyldimethylsilyl)oxycyclopentan-1-ol in chemical biology and medicine appears promising. Ongoing research is exploring its utility in the development of targeted therapies for various diseases, including infectious diseases, cancer, and metabolic disorders. The compound's versatility and the recent advancements in its synthesis and application underscore its importance as a tool in modern drug discovery.

In conclusion, rac-(3R,4R)-3-amino-4-(tert-butyldimethylsilyl)oxycyclopentan-1-ol (CAS: 2581970-28-5) represents a valuable scaffold in chemical biology and medicinal chemistry. The latest research highlights its potential in antiviral and anticancer drug development, as well as its synthetic accessibility. As studies continue to uncover new applications for this compound, it is poised to play an increasingly significant role in the discovery of next-generation therapeutics.